Cas no 96644-14-3 (ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate)

• Product Name: ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate
• CAS No: 96644-14-3
• MF: C₁₈H₁₃BrO₅
• MW: 389.196824789047
• CID: 6285583
• PubChem ID: 5904528
• Update Time: 2025-06-22

ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate
• NCGC00287080-01
• 96644-14-3
• F1190-0482
• 4'-bromo-2-ethoxycarbonyl-7-hydroxyisoflavone
• AKOS000270944
• ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxochromene-2-carboxylate
• AB01286059-01

• Inchi： 1S/C18H13BrO5/c1-2-23-18(22)17-15(10-3-5-11(19)6-4-10)16(21)13-8-7-12(20)9-14(13)24-17/h3-9,20H,2H2,1H3
• InChI Key： FUMWGEBDAGAFCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)OCC)OC2C=C(C=CC=2C1=O)O

Computed Properties

• Exact Mass: 387.99464g/mol
• Monoisotopic Mass: 387.99464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate

Ethyl 3-(4-Bromophenyl)-7-Hydroxy-4-Oxo-4H-Chromene-2-Carboxylate: A Comprehensive Overview

Ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate, with CAS No. 96644-14-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique chromene framework, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone moiety. The presence of the bromine substituent at the para position of the phenyl ring, along with the hydroxyl and ethoxy groups, imparts distinctive chemical properties and biological activities to this molecule.

The synthesis of ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis of this compound.

One of the most promising applications of ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate lies in its potential as a precursor for bioactive molecules. Studies have shown that chromene derivatives exhibit diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound possesses potent inhibitory effects on COX-2 enzymes, making it a potential candidate for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate has shown promise in materials science. Its chromene framework can be utilized as a building block for constructing advanced materials such as organic semiconductors and photovoltaic devices. Researchers have reported that incorporating this compound into polymer blends enhances their electronic properties, paving the way for its use in next-generation electronic devices.

From an environmental perspective, ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate has been studied for its biodegradability and eco-friendly properties. Recent research indicates that under specific conditions, this compound can undergo microbial degradation without releasing harmful byproducts. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, ethyl 3-(4-bromophenyl)-7-hydroxy-4-oxo-4H-chromene-2-carboxylate (CAS No. 96644115) is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future innovations.